Cas no 14852-83-6 (Diamminepalladium (II) nitrite)

• Product Name: Diamminepalladium (II) nitrite
• CAS No: 14852-83-6
• MF: H₆N₄O₄Pd
• MW: 232.492037296295
• MDL: MFCD00038712
• CID: 49939
• PubChem ID: 168754
• Update Time: 2025-05-19

Diamminepalladium (II) nitrite Chemical and Physical Properties

Names and Identifiers

• Diamminepalladium (II) nitrite
• Diamminedinitropalladium
• PALLADIUM DIAMINE NITRITE
• Palladiumdinitrodiammine- (7CI)
• Palladium, diamminebis(nitrito-N)-
• Palladium,diamminedinitro- (8CI)
• Dinitrodiamminepalladium([Pd(NH3)2(NO2)2])
• DIAMMINEPALLADIUM()NITRITE
• Diamminepalladium(Ⅱ) nitrite
• Diamminedinitropalladium(II)
• diamminedinotropalladium (II)
• Diamminedinitritopalladium(II)
• DIAMMINEDINITRITOPALLADATE (II)
• diamminebis(nitrito-n)-palladiu
• Diamminebis(nitrito-O)palladium
• AKOS015903982
• 14852-83-6
• DIAMMINEDINITROPLATINUM(II)
• 14286-03-4
• Palladium, diamminebis(nitrito-.kappa.O)-
• TRANS-DIAMMINEDINITROPALLADIUM(II) 99.
• Diamminepalladium( cento) nitrite
• Dinitritodiamminepalladium (II)
• 14409-60-0
• azane;palladium(2+);dinitrite
• trans-Diamminedinitropalladium( cento)
• Palladium, diamminebis(nitrito-.kappa.N)-
• EINECS 248-814-7
• 14708-52-2
• TRANS-DIAMMINEDINITROPALLADIUM(II) 99.&
• Palladium, diamminebis(nitrito-kappaO)-
• MFCD00038712
• Diaminedinitritopalladium(II)
• PALLADIUM(2+) NITRITE AMMONIATE (1:2:2)
• FEVAROJZEMZJGB-UHFFFAOYSA-L

• MDL： MFCD00038712
• Inchi： 1S/2HNO2.2H3N.Pd/c2*2-1-3;;;/h2*(H,2,3);2*1H3;/q;;;;+2/p-2
• InChI Key： FEVAROJZEMZJGB-UHFFFAOYSA-L
• SMILES： [Pd+2].[O-]N=O.[O-]N=O.N.N

Computed Properties

• Exact Mass: 231.94200
• Monoisotopic Mass: 231.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 7.5
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.027 g/mL at 25 °C
• Melting Point: 230 °C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 111.46000
• LogP: 1.14900
• Solubility: Not determined

Diamminepalladium (II) nitrite Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Diamminepalladium (II) nitrite

Diamminepalladium (II) nitrite: A Comprehensive Overview of Its Applications and Recent Research Developments

Diamminepalladium (II) nitrite, with the chemical formula CAS no. 14852-83-6, is a significant compound in the field of organometallic chemistry and has garnered considerable attention due to its versatile applications. This compound, characterized by its palladium(II) center coordinated with two ammonia ligands and a nitrite anion, exhibits unique catalytic properties that make it invaluable in various synthetic transformations. The following discussion provides an in-depth exploration of this compound, emphasizing its structural features, chemical behavior, and recent advancements in its application across different scientific domains.

The molecular structure of Diamminepalladium (II) nitrite is pivotal in understanding its reactivity and utility. The palladium(II) ion, being a d8 metal center, typically adopts a square planar geometry when coordinated with bidentate ligands such as ammonia and nitrite. This coordination environment not only stabilizes the metal center but also influences the electronic properties of the complex, making it an effective catalyst for various organic reactions. The nitrite ligand, in particular, introduces a potential site for redox processes, which can be exploited in catalytic cycles.

In recent years, significant research has focused on leveraging the catalytic prowess of Diamminepalladium (II) nitrite in cross-coupling reactions. These reactions are fundamental in constructing complex organic molecules and have wide-ranging applications in pharmaceuticals and materials science. For instance, studies have demonstrated its efficacy in palladium-catalyzed Suzuki-Miyaura and Heck reactions, where it serves as an efficient catalyst for coupling aryl halides with boronic acids or alkenes. The ability of this complex to facilitate these transformations under mild conditions underscores its practical value in synthetic chemistry.

Moreover, the role of Diamminepalladium (II) nitrite in polymer chemistry has emerged as a promising area of research. Palladium complexes are known to act as effective catalysts for polymerization reactions, particularly in the synthesis of polyolefins and functionalized polymers. The unique coordination environment of this compound allows for precise control over polymer architecture, leading to materials with tailored properties. Recent investigations have highlighted its use in the synthesis of block copolymers and brush-like architectures, which are crucial for applications in nanotechnology and biomedical devices.

The pharmaceutical industry has also witnessed the utilization of Diamminepalladium (II) nitrite in drug development. Palladium-based complexes have shown promise as anticancer agents due to their ability to generate reactive oxygen species that induce apoptosis in tumor cells. While this compound itself may not be directly used as a therapeutic agent, it serves as a valuable intermediate in synthesizing more complex metallodrugs. Researchers have explored its incorporation into prodrug formulations designed to release cytotoxic palladium species selectively within cancer cells.

From an environmental perspective, the sustainable use of Diamminepalladium (II) nitrite is an area of growing interest. Given the increasing emphasis on green chemistry principles, efforts have been directed toward developing catalytic systems that minimize waste and energy consumption. This includes exploring recyclable catalysts and processes that utilize water or non-toxic solvents. The high turnover numbers observed with this compound in various reactions suggest its potential as a sustainable alternative to traditional transition metal catalysts.

The synthesis and characterization of novel derivatives of Diamminepalladium (II) nitrite continue to be a vibrant field of research. By modifying the ligand environment or introducing additional functional groups, scientists aim to enhance the catalytic activity and selectivity of these complexes. For example, studies have investigated the impact of substituents on the ammonia ligands or explored alternative anions such as carboxylates or phosphates. Such modifications not only expand the chemical toolbox but also provide insights into the mechanistic aspects of palladium catalysis.

In conclusion, Diamminepalladium (II) nitrite stands out as a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and catalytic properties make it indispensable in organic synthesis, polymer chemistry, pharmaceutical development, and environmental science. As research progresses, further exploration into its derivatives and reaction mechanisms will undoubtedly uncover new possibilities for harnessing this remarkable compound's potential.